Cas no 120267-08-5 (Pyrimido[4,5-d]pyrimidin-2(1H)-one,3,5-dihydro-)

• Product Name: Pyrimido[4,5-d]pyrimidin-2(1H)-one,3,5-dihydro-
• CAS No: 120267-08-5
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 105043
• PubChem ID: 71434804
• Update Time: 2025-04-18

Pyrimido[4,5-d]pyrimidin-2(1H)-one,3,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[4,5-d]pyrimidin-2(1H)-one,3,5-dihydro-
• Pyrimido[4,5-d]pyrimidin-2-ol, 5,6-dihydro- (6CI)
• 5,6-dihydro-1H-pyrimido[4,5-d]pyrimidin-2-one
• pyrimido[4,5-d]pyrimidin-2-ol
• AMY15858
• 5,6-Dihydropyrimido[4,5-d]pyrimidin-2-ol
• 120267-08-5
• 5,8-dihydro-1H-pyrimido[4,5-d]pyrimidin-2-one

• Inchi： 1S/C6H6N4O/c11-6-8-2-4-1-7-3-9-5(4)10-6/h2-3H,1H2,(H2,7,8,9,10,11)
• InChI Key： MWODDKSENCCOPK-UHFFFAOYSA-N
• SMILES： O=C1N=CC2CN=CNC=2N1

Computed Properties

• Exact Mass: 150.05400
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8A^2
• XLogP3: -1.7

Experimental Properties

• PSA: 73.37000
• LogP: -1.98320